Cas no 173667-50-0 (4h-thieno[3,4-c]pyrrole-1-carbonitrile,5,6-dihydro-)
173667-50-0 structure
Product Name:4h-thieno[3,4-c]pyrrole-1-carbonitrile,5,6-dihydro-
CAS No:173667-50-0
MF:C7H6N2S
MW:150.200939655304
CID:905919
PubChem ID:15284967
Update Time:2025-04-19
4h-thieno[3,4-c]pyrrole-1-carbonitrile,5,6-dihydro- Chemical and Physical Properties
Names and Identifiers
-
- 4h-thieno[3,4-c]pyrrole-1-carbonitrile,5,6-dihydro-
- 4H-Thieno[3,4-c]pyrrole-1-carbonitrile,5,6-dihydro-(9CI)
- 5,6-dihydro-4H-thieno[3,4-c]pyrrole-3-carbonitrile
- AKOS006331809
- 5,6-Dihydro-4H-thieno[3,4-c]pyrrole-1-carbonitrile
- 173667-50-0
- SCHEMBL9241403
-
- Inchi: 1S/C7H6N2S/c8-1-7-6-3-9-2-5(6)4-10-7/h4,9H,2-3H2
- InChI Key: BCDSSFGHKUVORJ-UHFFFAOYSA-N
- SMILES: S1C=C2CNCC2=C1C#N
Computed Properties
- Exact Mass: 150.02500
- Monoisotopic Mass: 150.02516937g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 183
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 64.1Ų
Experimental Properties
- PSA: 64.06000
- LogP: 1.55178
4h-thieno[3,4-c]pyrrole-1-carbonitrile,5,6-dihydro- Related Literature
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
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Emiliana Damian Risberg,Patric Lindqvist-Reis,Magnus Sandström Dalton Trans., 2009, 1328-1338
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Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
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